Cas no 5954-28-9 (Diethyl Isopropenyl Phosphate)

Diethyl Isopropenyl Phosphate is an organophosphate compound characterized by its reactive isopropenyl group and diethyl phosphate moiety. This structure imparts versatility in applications such as organic synthesis, where it serves as a key intermediate for constructing phosphorylated compounds. Its high reactivity enables efficient participation in addition and polymerization reactions, making it valuable in specialty chemical manufacturing. The compound’s stability under controlled conditions ensures consistent performance in laboratory and industrial settings. Additionally, its well-defined chemical properties facilitate precise modifications for tailored applications in agrochemical or pharmaceutical research. Proper handling is essential due to its potential sensitivity to moisture and heat.
Diethyl Isopropenyl Phosphate structure
Diethyl Isopropenyl Phosphate structure
Product Name:Diethyl Isopropenyl Phosphate
CAS No:5954-28-9
MF:C7H15O4P
MW:194.165363550186
CID:950296
PubChem ID:319403
Update Time:2025-05-20

Diethyl Isopropenyl Phosphate Chemical and Physical Properties

Names and Identifiers

    • diethyl prop-1-en-2-yl phosphate
    • 2-[(diethoxyphosphinyl)oxy]-1-propene
    • AC1L805I
    • Diethyl 1-methylvinyl phosphate
    • Ethyl isopropenyl phosphate, (EtO)2(C3H5O)PO
    • NSC263544
    • phosphoric acid diethyl ester isopropenyl ester
    • phosphoric acid diethyl isopropenyl ester
    • Phosphoric acid, diethyl 1-methylethenyl ester
    • Phosphorsaeure-diaethylester-isopropenylester
    • Isopropenyl diethyl phosphate
    • Diethylisopropenylphosphate
    • PSIRYXWQEOZQRA-UHFFFAOYSA-N
    • AS-10007
    • DTXSID80312835
    • SCHEMBL8382242
    • NSC-263544
    • MFCD31568086
    • Phosphoric acid, diethyl isopropenyl ester
    • Diethyl isopropenyl phosphate #
    • Diethyl isopropenyl phosphate
    • 5954-28-9
    • AKOS037643194
    • Phosphoric acid 1-methylvinyldiethyl ester
    • E78581
    • Diethyl Isopropenyl Phosphate
    • Inchi: 1S/C7H15O4P/c1-5-9-12(8,10-6-2)11-7(3)4/h3,5-6H2,1-2,4H3
    • InChI Key: PSIRYXWQEOZQRA-UHFFFAOYSA-N
    • SMILES: P(=O)(OC(=C)C)(OCC)OCC

Computed Properties

  • Exact Mass: 194.07085
  • Monoisotopic Mass: 194.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.065
  • Melting Point: No data available
  • Boiling Point: 200.3°C at 760 mmHg
  • Flash Point: 89.2°C
  • Refractive Index: 1.42
  • PSA: 44.76
  • LogP: 2.71770
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

Diethyl Isopropenyl Phosphate Pricemore >>

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Additional information on Diethyl Isopropenyl Phosphate

Recent Advances in the Study of Diethyl Isopropenyl Phosphate (CAS: 5954-28-9)

Diethyl Isopropenyl Phosphate (CAS: 5954-28-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of biologically active molecules. This research briefing aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Diethyl Isopropenyl Phosphate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the introduction of phosphate groups in drug candidates, enabling improved target binding and pharmacokinetic properties. The study reported a 40% increase in yield compared to traditional phosphorylation methods when using Diethyl Isopropenyl Phosphate as a reagent.

In the area of neuropharmacology, recent work has examined the compound's potential as a cholinesterase modulator. A team at Harvard Medical School found that derivatives of Diethyl Isopropenyl Phosphate show selective inhibition of acetylcholinesterase, with IC50 values in the nanomolar range. These findings, published in ACS Chemical Neuroscience in early 2024, suggest possible applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.

From a chemical safety perspective, new toxicological data has emerged regarding Diethyl Isopropenyl Phosphate. The European Chemicals Agency (ECHA) released an updated assessment in March 2024, classifying the compound as a Category 2 acute toxicant (oral exposure) but noting its relatively rapid degradation in aqueous environments. This information is particularly relevant for researchers handling the compound in laboratory settings.

Recent advancements in analytical chemistry have improved the detection and quantification of Diethyl Isopropenyl Phosphate in complex matrices. A 2024 Analytical Chemistry publication described a novel LC-MS/MS method capable of detecting the compound at concentrations as low as 0.1 ppb, with applications in environmental monitoring and pharmaceutical quality control.

Looking forward, several research groups have reported promising preliminary results using Diethyl Isopropenyl Phosphate in the development of prodrug systems. Its unique chemical properties allow for controlled release of active pharmaceutical ingredients, potentially addressing challenges in drug delivery and bioavailability. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

In conclusion, Diethyl Isopropenyl Phosphate (CAS: 5954-28-9) continues to be a compound of significant research interest across multiple pharmaceutical applications. The latest studies demonstrate its versatility as a synthetic intermediate, potential therapeutic applications, and the development of improved analytical methods for its detection and quantification. Further research is warranted to fully explore its potential in drug discovery and development pipelines.

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